![molecular formula C8H6Br2O B1530502 2,5-Dibromo-4-methylbenzaldehyde CAS No. 706820-09-9](/img/structure/B1530502.png)
2,5-Dibromo-4-methylbenzaldehyde
Overview
Description
2,5-Dibromo-4-methylbenzaldehyde, also known as DBM, is a highly versatile organic compound with a wide range of applications in various fields of research and industry. It has a molecular formula of C8H6Br2O and an average mass of 277.941 Da .
Synthesis Analysis
2,5-Dibromo-4-methylbenzaldehyde is used as an intermediate to produce other chemicals. For instance, it can react with Ethane-1,2-diol to get 2-(2,5-Dibromo-phenyl)-[1,3]dioxolane . The reaction occurs with the reagent p-toluenesulfonic acid and the solvent toluene .Molecular Structure Analysis
The molecular structure of 2,5-Dibromo-4-methylbenzaldehyde consists of a benzene ring substituted with two bromine atoms, one methyl group, and one aldehyde group .Chemical Reactions Analysis
2,5-Dibromo-4-methylbenzaldehyde is involved in several chemical reactions. These include Carbonylative Stille couplings followed by isomerization and intramolecular Heck reactions, Knoevenagel condensation, Cyclization of N - (α-methyl- p -methoxybenzyl)-imino-esters, Imination and oxidative heterocyclization / carbonylation .Physical And Chemical Properties Analysis
2,5-Dibromo-4-methylbenzaldehyde appears as white to cream or pale yellow crystals, powder, or fused solid . It has a molecular weight of 277.941 Da .Scientific Research Applications
Organic Synthesis
2,5-Dibromo-4-methylbenzaldehyde: is a reactant involved in various organic synthesis reactions. It is used in:
- Carbonylative Stille couplings followed by isomerization and intramolecular Heck reactions .
- Knoevenagel condensation , which is a method for the synthesis of alkenes .
- Cyclization of N-(α-methyl-p-methoxybenzyl)-imino-esters , which are precursors to various heterocyclic compounds .
- Imination and oxidative heterocyclization/carbonylation to form imines and heterocycles .
- Intramolecular amination , which is used to introduce nitrogen-containing groups into molecules .
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 2,5-Dibromo-4-methylbenzaldehyde is likely to be organic compounds containing nucleophilic nitrogen or oxygen atoms . The aldehyde group in 2,5-Dibromo-4-methylbenzaldehyde can react with these nucleophiles, leading to the formation of various products .
Mode of Action
2,5-Dibromo-4-methylbenzaldehyde interacts with its targets through a process known as nucleophilic addition. The oxygen atom in the aldehyde group of 2,5-Dibromo-4-methylbenzaldehyde has a partial positive charge, making it susceptible to attack by nucleophiles . This interaction results in the formation of various products, such as oximes and hydrazones .
Biochemical Pathways
The reaction of 2,5-Dibromo-4-methylbenzaldehyde with nucleophiles can affect various biochemical pathways. For instance, the formation of oximes and hydrazones can influence the concentration of ketones in the system . As the ketone gets used up, the hemiketal decomposes in an attempt to maintain the concentration of the ketone .
Result of Action
The molecular and cellular effects of 2,5-Dibromo-4-methylbenzaldehyde’s action are largely dependent on the specific nucleophiles it interacts with. For example, the formation of oximes and hydrazones can lead to changes in the concentrations of other compounds in the system .
properties
IUPAC Name |
2,5-dibromo-4-methylbenzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6Br2O/c1-5-2-8(10)6(4-11)3-7(5)9/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRLRTUFATSTXBQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1Br)C=O)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6Br2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.94 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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